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Compound of Interest

Compound Name: 3,5-Diiodothyronine

Cat. No.: B1216456

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 3,5-Diiodothyronine (3,5-T2), a key thyroid hormone analog in
metabolic research, is crucial for laboratory safety and environmental protection. This guide
provides essential, step-by-step information for the safe handling and disposal of this
compound, ensuring compliance with regulatory standards and fostering a culture of safety in
the laboratory.

Core Safety and Handling Summary

According to its Safety Data Sheet (SDS), 3,5-Diiodothyronine is classified as harmful to
aquatic life with long-lasting effects.[1] Therefore, the primary concern during disposal is
preventing its release into the environment.[1] Standard laboratory precautions should be
observed during handling to minimize exposure, though no special measures are required if
used correctly.[1]
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Property Data

GHS Classification Aquatic Chronic 3[1]

H412: Harmful to aquatic life with long lasting
effects[1]

Hazard Statement

Precautionary Statement P273: Avoid release to the environment[1]

P501: Dispose of contents/container in
) accordance with
Disposal Statement ] ] ] ]
local/regional/national/international

regulations[1]

Flammability Product is not flammable[1]
Primary Irritant Effect No irritant effect on skin or eyes[1]
Sensitization No sensitizing effects known[1]

Step-by-Step Disposal Protocol

The disposal of 3,5-Diiodothyronine and its contaminated materials must be conducted in
strict accordance with all applicable regulations. The following procedure outlines a systematic
approach to ensure safe and compliant disposal.

Step 1: Waste Identification and Segregation
« |dentify all waste streams containing 3,5-Diiodothyronine. This includes:
o Unused or expired pure compound.
o Contaminated personal protective equipment (PPE) such as gloves and lab coats.
o Contaminated labware (e.g., pipette tips, tubes, flasks).
o Solutions containing 3,5-Diiodothyronine.

o Segregate 3,5-Diiodothyronine waste from other laboratory waste streams. Use a
dedicated, clearly labeled, and sealed waste container.
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Step 2: Consultation with Institutional Safety Office

» Contact your institution's Environmental Health and Safety (EHS) or equivalent safety office.
They are the primary resource for understanding the specific disposal regulations that apply
to your location.

e Provide the Safety Data Sheet (SDS) for 3,5-Diiodothyronine to the EHS office.
» Follow their specific guidance for waste accumulation, labeling, and pickup schedules.
Step 3: Waste Packaging and Labeling

o Package all 3,5-Diiodothyronine waste in a chemically compatible and leak-proof container
as advised by your EHS office.

o Label the container clearly with the following information:

"Hazardous Waste"

[e]

o

"3,5-Diiodothyronine”

[¢]

CAS Number: 1041-01-6

o

Associated hazards (e.g., "Harmful to Aquatic Life")

Accumulation start date.

[e]

Step 4: Storage Pending Disposal

» Store the sealed waste container in a designated, secure area away from drains and sources
of ignition.[1]

e The storage area should be well-ventilated and inaccessible to unauthorized personnel.
Step 5: Arranging for Licensed Disposal

 Your institutional EHS office will typically coordinate the pickup and disposal of the
hazardous waste through a licensed waste disposal contractor.
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e Do not attempt to dispose of 3,5-Diiodothyronine via standard laboratory trash or down the
drain. This is a direct violation of environmental safety protocols.

Logical Workflow for Disposal
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Start: 3,5-Diiodothyronine
Waste Generated

Step 1: Identify and
Segregate Waste

Is this pure compound,
contaminated material, or solution?

Place in a dedicated,
sealed, and compatible
waste container.

Step 2: Consult Institutional
EHS Office

Provide SDS and follow
specific institutional guidance.

Step 3: Package and
Label Waste Container

Label with 'Hazardous Waste',
chemical name, CAS number,
and hazard information.

Step 4: Store Securely
Pending Disposal

Store in a designated,
secure, and well-ventilated area.

Step 5: Arrange for
Licensed Disposal

Coordinate pickup with EHS
and licensed waste contractor.

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the compliant disposal of 3,5-Diiodothyronine.
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Experimental Protocols Cited

This document provides operational and disposal guidance based on safety data sheets and
does not cite specific experimental protocols involving the use of 3,5-Diiodothyronine. For
information on its biological effects and use in research, please refer to scientific literature.[2][3]

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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